5-Chloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine
Overview
Description
5-Chloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C6H5ClN4 and its molecular weight is 168.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential as Pesticides : Jørgensen, Girgis, and Pedersen (1985) describe a one-step synthesis for a new series of substituted 7H-pyrrolo[2,3-d]pyrimidin-4-amines, which includes compounds related to 5-Chloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine. Their study indicates potential applications in pesticide development (Jørgensen, Girgis, & Pedersen, 1985).
Crystal Structures and Drug Design : Asaftei, Reichelt, Reuter, and Rosemeyer (2009) synthesized and analyzed the crystal structures of derivatives of this compound. Their work contributes to understanding the molecular configuration of these compounds, which is crucial for drug design (Asaftei et al., 2009).
Novel Synthetic Routes and Applications in Medicinal Chemistry : Desai (2006) developed new synthetic routes for fused Tetrazolo[1,5‐c] pyrrolo[3,2‐e]pyrimidines and their conversion to new 4‐aminopyrrolo[2,3‐d]pyrimidines. This synthesis is relevant for medicinal chemistry applications (Desai, 2006).
Docking Studies for Drug Discovery : Bommeraa, Merugu, and Eppakayala (2019) conducted a study on the synthesis of a derivative of this compound and performed docking studies, which are essential for understanding the interaction of these compounds with biological targets (Bommeraa, Merugu, & Eppakayala, 2019).
Fungicidal Properties : Tumkevicius, Urbonas, and Vainilavicius (2013) synthesized derivatives of pyrrolo[2,3-d]pyrimidine and found that they possess fungicidal properties. This indicates the potential agricultural applications of these compounds (Tumkevicius, Urbonas, & Vainilavicius, 2013).
Antiviral and Antiproliferative Activities : Pudlo, Nassiri, Kern, Wotring, Drach, and Townsend (1990) explored the synthesis and antiviral, as well as antiproliferative activities, of certain 4-substituted and 4,5-disubstituted pyrrolo[2,3-d]pyrimidines, highlighting their therapeutic potential (Pudlo et al., 1990).
Properties
IUPAC Name |
5-chloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c7-4-2-9-5-3(4)1-10-6(8)11-5/h1-2H,(H3,8,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCEQJAUZDBDGFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=CN=C(N=C2N1)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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